Cas no 851271-45-9 (4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde)
4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitrobenzaldehyde
- EN300-1189434
- UPCMLD0ENAT5320770:001
- Z31269011
- 851271-45-9
- AKOS001098659
- 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde
-
- Inchi: 1S/C18H19N3O4/c1-25-16-5-3-15(4-6-16)19-8-10-20(11-9-19)17-7-2-14(13-22)12-18(17)21(23)24/h2-7,12-13H,8-11H2,1H3
- InChI Key: DHPIZJGYFMAEAB-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=C(N2CCN(C3=CC=C(OC)C=C3)CC2)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 341.13755610g/mol
- Monoisotopic Mass: 341.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 564.9±50.0 °C(Predicted)
- pka: 6.18±0.40(Predicted)
4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1189434-0.05g |
851271-45-9 | 90% | 0.05g |
$212.0 | 2023-07-10 | ||
| Enamine | EN300-1189434-50mg |
851271-45-9 | 90.0% | 50mg |
$227.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-100mg |
851271-45-9 | 90.0% | 100mg |
$238.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-250mg |
851271-45-9 | 90.0% | 250mg |
$249.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-500mg |
851271-45-9 | 90.0% | 500mg |
$260.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-1000mg |
851271-45-9 | 90.0% | 1000mg |
$271.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-2500mg |
851271-45-9 | 90.0% | 2500mg |
$529.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-5000mg |
851271-45-9 | 90.0% | 5000mg |
$783.0 | 2023-10-03 | ||
| Enamine | EN300-1189434-10000mg |
851271-45-9 | 90.0% | 10000mg |
$1163.0 | 2023-10-03 |
4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde
Introduction to 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde (CAS No. 851271-45-9)
4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde, identified by the CAS number 851271-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzaldehydes, which are known for their versatile applications in the synthesis of biologically active molecules. The presence of both a nitro group and a piperazine moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.
The molecular structure of 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde consists of a benzaldehyde core substituted with a nitro group at the 3-position and a piperazine ring linked to the 4-position of a methoxyphenyl group. This configuration creates a molecule with potential interactions with various biological targets, including enzymes and receptors. The methoxy group enhances lipophilicity, while the piperazine moiety is often associated with central nervous system (CNS) activity, making this compound a promising candidate for further investigation in neuropharmacology.
In recent years, there has been growing interest in developing novel therapeutic agents targeting neurological disorders. The piperazine scaffold, in particular, has been extensively studied for its role in modulating neurotransmitter systems. For instance, derivatives of piperazine have shown efficacy in treating conditions such as schizophrenia and depression by interacting with dopamine and serotonin receptors. The incorporation of this moiety into 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde suggests potential applications in CNS drug development.
The nitro group in the molecule is another critical feature that contributes to its pharmacological profile. Nitroaromatic compounds are known for their reactivity and ability to undergo reduction to form amine derivatives, which can be further functionalized. This property makes 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde a versatile intermediate in synthetic chemistry, allowing for the creation of diverse analogs with tailored biological activities. Recent studies have demonstrated that nitrobenzaldehydes can serve as precursors for bioactive molecules with anti-inflammatory, antimicrobial, and anticancer properties.
The synthesis of 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include nitration of the benzaldehyde precursor, followed by functional group transformations to introduce the piperazine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.
In the context of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde. These techniques allow researchers to predict binding affinities and pharmacokinetic properties before conducting expensive wet-lab experiments. By leveraging these computational tools, scientists can accelerate the drug development pipeline and prioritize compounds that are most likely to succeed in clinical trials.
Emerging research indicates that modifications to the core structure of 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde can lead to enhanced biological activity. For example, structural variations have been explored to optimize receptor binding affinity or improve metabolic stability. Such modifications are critical for developing drugs that not only demonstrate efficacy but also exhibit favorable safety profiles. The flexibility offered by the nitro and piperazine groups provides ample opportunities for designing next-generation therapeutics.
The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of compounds like 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde. Chemists work closely with biologists, pharmacologists, and computer scientists to unravel the complex relationships between molecular structure and biological function. This collaborative approach has led to significant breakthroughs in identifying new drug targets and developing innovative treatment strategies.
In conclusion, 4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde (CAS No. 851271-45-9) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for synthetic chemistry and drug discovery. As research continues to evolve, this molecule is likely to play an increasingly important role in developing novel treatments for neurological and other diseases.
851271-45-9 (4-[4-(4-Methoxyphenyl)-1-piperazinyl]-3-nitrobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)